Cas no 1804726-08-6 (Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1804726-08-6
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4814300
• Update Time: 2025-07-27

Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5F6NO4/c1-19-7(18)5-4(8(10,11)12)6(3(17)2-16-5)20-9(13,14)15/h2,17H,1H3
• InChI Key： WOTYVKUUIXMVJS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=C(C=1OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6

Additional information on Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1804726-08-6): A Comprehensive Overview

Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1804726-08-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique blend of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of multiple fluorinated moieties and hydroxyl substituents endows it with distinct chemical properties, which are leveraged in various synthetic pathways.

The structural motif of Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate includes a pyridine core, which is a pivotal scaffold in medicinal chemistry due to its prevalence in biologically active molecules. The trifluoromethyl and trifluoromethoxy groups introduce significant electronic and steric effects, influencing the reactivity and binding affinity of the compound. These features are particularly relevant in the design of drugs targeting enzymes and receptors with high specificity. The hydroxyl group, on the other hand, provides a site for further functionalization, enabling the construction of more complex molecules through oxidation, esterification, or glycosylation reactions.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their hydrogenated counterparts. Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate exemplifies this trend, as it serves as a versatile building block for synthesizing fluorinated heterocycles. These heterocycles are integral to the development of drugs that exhibit improved efficacy and reduced side effects. For instance, compounds derived from this scaffold have shown promise in inhibiting key enzymes involved in cancer metabolism and inflammation.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug design. The trifluoromethyl group, in particular, is known to enhance binding affinity and metabolic stability, making it a desirable feature in drug candidates. Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate leverages these properties, making it a valuable asset in the synthetic toolkit of medicinal chemists. Its application extends to the development of antiviral and antibacterial agents, where fluorinated pyridines have demonstrated superior activity against resistant strains.

Recent advancements in synthetic methodologies have further highlighted the utility of Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate. Catalytic processes involving transition metals have enabled efficient functionalization of the pyridine core, allowing for the rapid construction of complex derivatives. These methods have been instrumental in accelerating drug discovery pipelines, enabling researchers to explore a broader spectrum of chemical space. The ability to introduce multiple fluorinated groups with high precision has opened new avenues for designing molecules with tailored biological activities.

The role of computational chemistry in optimizing the synthesis and applications of Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate cannot be overstated. Molecular modeling techniques have provided insights into the interactions between this compound and biological targets, aiding in the rational design of more effective drugs. By predicting binding affinities and identifying key interaction sites, computational methods have streamlined the process of drug development. This interdisciplinary approach has fostered collaboration between chemists, biologists, and computer scientists, leading to innovative solutions in pharmaceutical research.

The future prospects for Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. This compound remains at the forefront of innovation, offering new opportunities for treating complex diseases such as cancer and neurodegenerative disorders. The integration of cutting-edge synthetic techniques with advanced computational tools ensures that Methyl 5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate will continue to play a pivotal role in shaping the future of pharmaceuticals.